Cas no 73429-23-9 (1,1'-Biphenyl, 2,2'-bis(2-propenyloxy)-)

• Product Name: 1,1'-Biphenyl, 2,2'-bis(2-propenyloxy)-
• CAS No: 73429-23-9
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 542483
• PubChem ID: 12723640
• Update Time: 2025-04-19

1,1'-Biphenyl, 2,2'-bis(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,2'-bis(2-propenyloxy)-
• 1-prop-2-enoxy-2-(2-prop-2-enoxyphenyl)benzene
• DTXSID20508119
• SCHEMBL7764770
• 73429-23-9
• 2,2'-Bis[(prop-2-en-1-yl)oxy]-1,1'-biphenyl

• Inchi： 1S/C18H18O2/c1-3-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)20-14-4-2/h3-12H,1-2,13-14H2
• InChI Key： JAOAXDKLJNQYPT-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC=CC=1C1C=CC=CC=1OCC=C

Computed Properties

• Exact Mass: 266.130679813g/mol
• Monoisotopic Mass: 266.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 18.5Ų